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Petroselinyl Alcohol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Petroselinyl alcohol, systematically known as (Z)-6-octadecen-1-ol, is a long-chain

monounsaturated fatty alcohol. While its direct discovery and historical documentation are

sparse, its origins are intrinsically linked to its corresponding carboxylic acid, petroselinic acid,

which was first isolated in 1909. This guide provides a comprehensive overview of petroselinyl

alcohol, including its chemical properties, a detailed, representative synthesis protocol from

petroselinic acid, and a discussion of the potential biological activities of long-chain fatty

alcohols, an area where specific research on petroselinyl alcohol is notably absent. This

document aims to serve as a foundational resource for researchers interested in the potential

applications of this molecule.

Introduction and History
The history of petroselinyl alcohol is primarily inferred from the discovery of its parent

compound, petroselinic acid.

The Discovery of Petroselinic Acid
Petroselinic acid, a monounsaturated omega-12 fatty acid, was first isolated from parsley seed

oil (Petroselinum crispum) in 1909.[1] This discovery marked the identification of a new fatty

acid isomer, distinct from the more common oleic acid. Petroselinic acid is abundant in the
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seeds of plants belonging to the Apiaceae family, which includes parsley, coriander, and fennel,

as well as the Araliaceae family.[2] The prevalence of petroselinic acid in these plant families

has been utilized in chemosystematics to establish phylogenetic relationships.[1]

Emergence of Petroselinyl Alcohol
While a specific date or individual credited with the first synthesis or isolation of petroselinyl

alcohol is not readily available in the scientific literature, it is understood to be a naturally

occurring fatty alcohol found in trace amounts in various plants.[3] Its primary significance in

research and commercial applications often lies in its role as a derivative of petroselinic acid.

The development of chemical reduction techniques in organic chemistry provided the means to

convert fatty acids into their corresponding alcohols, making petroselinyl alcohol accessible for

study and potential use.

Chemical and Physical Properties
Petroselinyl alcohol is characterized by an 18-carbon chain with a single cis-double bond at the

6th position.

Property Value Reference

Systematic Name (Z)-6-Octadecen-1-ol [3]

Common Name Petroselinyl alcohol [3]

CAS Number 2774-87-0 [4]

Molecular Formula C₁₈H₃₆O [4]

Molecular Weight 268.48 g/mol [4]

Appearance White powder [1]

Solubility
Insoluble in water; Soluble in

methanol
[1]

Synthesis of Petroselinyl Alcohol
The most direct and common method for the synthesis of petroselinyl alcohol is through the

reduction of its corresponding carboxylic acid, petroselinic acid. A standard and effective
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reagent for this transformation is lithium aluminum hydride (LiAlH₄).

General Reaction
Experimental Protocol: Reduction of Petroselinic Acid
with LiAlH₄
Disclaimer: This is a representative protocol based on established chemical principles.

Appropriate safety precautions must be taken when working with hazardous reagents like

lithium aluminum hydride.

Materials:

Petroselinic acid

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dry ice/acetone bath

10% Sulfuric acid (H₂SO₄)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Separatory funnel

Round-bottom flask

Magnetic stirrer and stir bar

Condenser

Procedure:
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Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a

dropping funnel, and a reflux condenser is placed under an inert atmosphere (e.g., nitrogen

or argon).

Reagent Preparation: In the flask, a suspension of lithium aluminum hydride (1.5

equivalents) in anhydrous diethyl ether is prepared and cooled to 0°C using an ice bath.

Addition of Petroselinic Acid: A solution of petroselinic acid (1 equivalent) in anhydrous

diethyl ether is added dropwise to the stirred suspension of LiAlH₄ via the dropping funnel

over a period of 30-60 minutes. The rate of addition should be controlled to maintain the

reaction temperature below 5°C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then gently refluxed for 2-4 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Quenching: The reaction is carefully quenched by slowly adding ethyl acetate to decompose

any excess LiAlH₄. This is followed by the cautious, dropwise addition of water, then 15%

sodium hydroxide solution, and finally more water.

Workup: The resulting mixture is filtered to remove the aluminum salts. The filtrate is

transferred to a separatory funnel, and the organic layer is washed with 10% sulfuric acid,

water, and finally brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude petroselinyl alcohol.

Purification: The crude product can be further purified by column chromatography on silica

gel or by distillation under reduced pressure.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of petroselinyl alcohol from petroselinic acid.
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Biological Activity and Signaling Pathways
There is a significant lack of specific research on the biological activities and associated

signaling pathways of petroselinyl alcohol. However, studies on other long-chain fatty alcohols

provide some context for potential areas of investigation.

Antibacterial Activity of Long-Chain Fatty Alcohols
Several studies have demonstrated the antibacterial properties of long-chain fatty alcohols. The

effectiveness of these compounds often depends on the length of their aliphatic carbon chain.

[5][6] For instance, 1-nonanol, 1-decanol, and 1-undecanol have shown bactericidal activity

and the ability to damage bacterial cell membranes.[6] In contrast, 1-dodecanol and 1-

tridecanol exhibited high antibacterial activity without causing membrane damage, suggesting a

different mode of action.[6] The antibacterial activity of long-chain fatty alcohols has also been

observed against mycobacteria, with 1-decanol showing the highest activity against

Mycobacterium smegmatis and M. tuberculosis.[7][8]

It is crucial to emphasize that these findings are not specific to petroselinyl alcohol, and

dedicated studies are required to determine if it possesses similar antibacterial properties.

Signaling Pathways
Currently, there is no published research detailing any specific signaling pathways modulated

by petroselinyl alcohol. Future research could explore its effects on pathways related to

inflammation, lipid metabolism, or cell proliferation, given the known activities of other lipid

molecules.

Conclusion
Petroselinyl alcohol is a naturally derived fatty alcohol with a history tied to its parent

compound, petroselinic acid. While its chemical properties are well-defined and its synthesis is

straightforward through the reduction of petroselinic acid, there is a substantial gap in the

scientific literature regarding its biological activities and mechanisms of action. The known

antibacterial properties of other long-chain fatty alcohols suggest a potential avenue for future

research into the pharmacological applications of petroselinyl alcohol. This guide provides a

foundational framework for researchers to begin exploring the untapped potential of this

molecule in various scientific and therapeutic fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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